N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)thiophene-2-sulfonamide

• IUPAC Name: N-[(2-hydroxy-1,3-dihydroinden-2-yl)methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C14H15NO3S2/c16-14(8-11-4-1-2-5-12(11)9-14)10-15-20(17,18)13-6-3-7-19-13/h1-7,15-16H,8-10H2
• InChI Key: BWEMFWOJIHKNAZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2CC1(CNS(=O)(=O)C3=CC=CS3)O
• Molecular Formula: C14H15NO3S2
• Molecular Weight: 309.4 g/mol

Description

“N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)thiophene-2-sulfonamide” is a compound with the molecular formula C16H17NO2S. It has a molecular weight of 287.4 g/mol. The IUPAC name for this compound is N - [ (2-hydroxy-1,3-dihydroinden-2-yl)methyl]-4-methylthiophene-2-carboxamide.

Synthesis Analysis

The synthesis of thiophene derivatives, such as the compound , often involves heterocyclization of various substrates. Common synthetic methods include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg syntheses. The Gewald reaction, for instance, is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of this compound includes a thiophene ring and an indene ring, both of which are five-membered rings. The thiophene ring contains one sulfur atom, while the indene ring is a fused ring system containing a benzene ring and a cyclopentene ring.

Physical And Chemical Properties Analysis

This compound has a topological polar surface area of 77.6 Ų and a complexity of 360. It has two hydrogen bond donors and three hydrogen bond acceptors. The compound has a rotatable bond count of 3.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . This suggests that the compound may interact with a variety of targets, contributing to its potential biological activities.

Mode of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound may interact with its targets in a way that modulates these biological processes.

Biochemical Pathways

Indole derivatives are known to influence a wide range of biological activities , suggesting that they may interact with numerous biochemical pathways

Pharmacokinetics

The compound’s molecular weight is 1321592 , which is within the range generally considered favorable for oral bioavailability

Result of Action

Indole derivatives are known to possess various biological activities , suggesting that the compound may have a broad range of effects at the molecular and cellular level